Cas no 23312-56-3 (Spectinomycin sulfate)

Spectinomycin sulfate structure
Product Name:Spectinomycin sulfate
CAS No:23312-56-3
Molecular Formula:C14H24N2O7.H2O4S
Molecular Weight:430.42804
CID:271911
Spectinomycin sulfate Properties
Names and Identifiers
-
- 4H-Pyrano[2,3-b][1,4]benzodioxin-4-one,decahydro-4a,7,9-trihydroxy-2-methyl-6,8- bis(methylamino)-,(2R,4aR,5aR,6S,7S,8R,9S,- 9aR,10aS)-,sulfate (1:1) (salt)
- 4H-Pyrano[2,3-b][1,4]benzodioxin-4-one,decahydro-4a,7,9-trihydroxy-2-methyl-6,8- bis(methylamino)-,(2R,4aR,5aR,6S,7S,8R,9S,-
- SPECTINOMYCIN SULFATE
- 4H-Pyrano2,3-b1,4benzodioxin-4-one,decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-,(2R,4aR,5aR,6S,7S,8R,9S,9aR,10aS)-,sulfate (1:1) (salt)
- Actinospectacin sulfate
- Einecs 245-578-7
- SPECTINOMYCIN SULPHATE
- Decahydro-4a,7,9-trihydroxy-2-methyl-6,8-bis(methylamino)-4H-pyrano[2,3-b][1,4]benzodioxin-4-one
-
- InChIKey: XGBFWQUQYQIFLB-MTTMTQIXSA-N
- Inchi: InChI=1S/C14H24N2O7.H2O4S/c1-5-4-6(17)14(20)13(21-5)22-12-10(19)7(15-2)9(18)8(16-3)11(12)23-14;1-5(2,3)4/h5,7-13,15-16,18-20H,4H2,1-3H3;(H2,1,2,3,4)/t5-,7-,8+,9+,10+,11-,12-,13+,14+;/m1./s1
- SMILES: S(=O)(=O)(O)O.O1[C@]2(C(C[C@@H](C)O[C@@]2([H])O[C@]2([H])[C@H]([C@@H]([C@@H]([C@@H]([C@@]12[H])NC)O)NC)O)=O)O
Computed Properties
- Exact Mass: 430.12600
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Rotatable Bond Count: 2
- Monoisotopic Mass: 430.126
- Heavy Atom Count: 28
- Complexity: 559
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- Topological Polar Surface Area: 213A^2
Experimental Properties
- LogP: -1.71580
- PSA: 212.49000
- Water Partition Coefficient: Soluble in DMSO or water
- Boiling Point: 583℃
- Flash Point: >110°(230°F)
- Color/Form: White crystalline powder
Spectinomycin sulfate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00JKZS-1g |
Spectinomycin sulfate |
23312-56-3 | 93 - 102% (Assay, anhydrous basis) | 1g |
$60.00 | 2024-05-23 | |
A2B Chem LLC | AJ12872-1g |
Spectinomycin sulfate |
23312-56-3 | 93 - 102% (Assay, anhydrous basis) | 1g |
$41.00 | 2024-04-20 | |
abcr | AB313023-1 g |
Spectinomycin sulfate, 95%; . |
23312-56-3 | 95% | 1g |
€74.50 | 2022-06-11 |
Spectinomycin sulfate Related Literature
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Aldert A. Bergwerff,Peter Scherpenisse,Nel Haagsma Analyst 1998 123 2139
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:23312-56-3)Spectinomycin sulfate

Purity:99%
Quantity:25g
Price($):456.0